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For Research Use Only. Not for use in diagnostic procedures.

Introduction
Immuno modulator-1 is a novel synthetic small molecule designed to selectively target and

inhibit the Janus kinase (JAK) signaling pathway, with high specificity for JAK1 and JAK3.

Dysregulation of the JAK-STAT signaling cascade is a critical component in the pathogenesis

of numerous autoimmune diseases, as it mediates the signaling of a wide range of pro-

inflammatory cytokines. By attenuating this pathway, Immuno modulator-1 offers a targeted

approach to reducing the inflammatory responses that drive autoimmune pathology.[1][2][3]

These application notes provide an overview of the use of Immuno modulator-1 in preclinical

autoimmune disease models, including experimental protocols and expected outcomes.

Mechanism of Action
Immuno modulator-1 acts as an ATP-competitive inhibitor at the kinase domain of JAK1 and

JAK3. This inhibition prevents the phosphorylation and activation of Signal Transducers and

Activators of Transcription (STATs), thereby downregulating the expression of inflammatory

genes. This targeted action is crucial for mitigating the effects of pro-inflammatory cytokines

such as IL-2, IL-4, IL-6, IL-7, IL-9, IL-15, and IL-21.[2][3] The selectivity for JAK1 and JAK3 is

intended to maximize efficacy in autoimmune conditions while minimizing off-target effects

associated with broader JAK inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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